Cas no 88805-65-6 (3-Cyclohexene-1-carboxylicacid, 3-hydroxy-5-oxo-, ethyl ester)

3-Cyclohexene-1-carboxylicacid, 3-hydroxy-5-oxo-, ethyl ester structure

88805-65-6 structure

Product Name:3-Cyclohexene-1-carboxylicacid, 3-hydroxy-5-oxo-, ethyl ester

CAS No:88805-65-6

Molecular Formula:C₉H₁₂O₄

Molecular Weight:184.18918

MDL:MFCD19441209

CID:710132

PubChem ID:10559379

3-Cyclohexene-1-carboxylicacid, 3-hydroxy-5-oxo-, ethyl ester Properties

Names and Identifiers

- 3-Cyclohexene-1-carboxylicacid, 3-hydroxy-5-oxo-, ethyl ester
- ethyl 3-hydroxy-5-oxo-3-cyclohexene-1-carboxylate
- ethyl 3-hydroxy-5-oxocyclohex-3-ene-1-carboxylate
- NS00002523
- A1-04730
- Ethyl-3-hydroxy-5-oxo-cyclohex-3-enecarboxylate
- 88805-65-6
- SSXUXPNPVFUMDJ-UHFFFAOYSA-N
- E77116
- C9H12O4
- Ethyl-3-hydroxy-5-oxo-cyclohex-3-ene carboxylate
- Ethyl 3-hydroxy-5-oxocyclohex-3-enecarboxylate
- CS-0199257
- ethyl 3-hydroxy-5-oxo-cyclohexa-3-ene carboxylate
- DTXSID80441694
- SCHEMBL3922985
- 3-Hydroxy-5-oxo-cyclohex-3-enecarboxylic acid ethyl ester
- Ethyl3-hydroxy-5-oxocyclohex-3-enecarboxylate
- EC 414-450-4
- +Expand
- MDL： MFCD19441209
- InChIKey： SSXUXPNPVFUMDJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H12O4/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h5-6,10H,2-4H2,1H3
- SMILES： CCOC(=O)C1CC(=CC(=O)C1)O

Computed Properties

Exact Mass: 184.07355886g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 184.07355886g/mol
Heavy Atom Count: 13
Complexity: 254
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.1
Topological Polar Surface Area: 63.6Å²

3-Cyclohexene-1-carboxylicacid, 3-hydroxy-5-oxo-, ethyl ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P004B97-50mg	3-Cyclohexene-1-carboxylicacid, 3-hydroxy-5-oxo-, ethyl ester	88805-65-6	97%	50mg	$138.00	2024-04-20
eNovation Chemicals LLC	D536764-500mg	Ethyl 3-hydroxy-5-oxocyclohex-3-enecarboxylate	88805-65-6	98%	500mg	$655	2022-09-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1269927-50mg	Ethyl 3-hydroxy-5-oxocyclohex-3-enecarboxylate	88805-65-6	97%	50mg	￥556.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SF831-200mg	3-Cyclohexene-1-carboxylicacid, 3-hydroxy-5-oxo-, ethyl ester	88805-65-6	97%	200mg	2376.0CNY

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